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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzonitrile

Cat. No.: B098050 Get Quote

This technical guide provides essential information regarding the molecular formula and weight

of 2-Amino-5-nitrobenzonitrile, a compound of interest in various research and development

applications. The data is presented for researchers, scientists, and professionals in drug

development.

Physicochemical Data
The fundamental molecular properties of 2-Amino-5-nitrobenzonitrile have been determined

and are summarized below. These values are calculated based on the elemental composition

and standard atomic weights.

Identifier Value Source

Molecular Formula C₇H₅N₃O₂ [1][2][3][4]

Molecular Weight 163.13 g/mol [1][2][3][5]

IUPAC Name 2-amino-5-nitrobenzonitrile [1][6]

CAS Number 17420-30-3 [2][3][4][5]

Synonyms
5-Nitroanthranilonitrile, 2-

Cyano-4-nitroaniline
[1][2][4]
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The molecular formula is derived from elemental analysis and high-resolution mass

spectrometry. The molecular weight is a calculated value based on the molecular formula and

the standard atomic weights of the constituent elements as defined by the International Union

of Pure and Applied Chemistry (IUPAC).

Structural and Molecular Relationship
The relationship between the compound's name, its elemental composition (formula), and its

resulting molecular weight is a foundational concept in chemistry. The diagram below illustrates

this logical hierarchy.
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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